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Compound of Interest

Compound Name:
6-Bromo-3-iodo-1-methylquinolin-

4(1H)-one

Cat. No.: B12096351

Get Quote

Subject: 6-Bromo-3-iodo-1-methylquinolin-4(1H)-one
in Drug Discovery
Executive Summary: The "Linchpin" Strategy
In modern medicinal chemistry, the demand for orthogonally functionalized scaffolds is

paramount. 6-Bromo-3-iodo-1-methylquinolin-4(1H)-one represents a premier "linchpin"

intermediate designed for the rapid generation of focused small-molecule libraries.

Its value lies in the chemoselective reactivity hierarchy of its halogen substituents:

C-3 Iodine: Highly reactive, susceptible to mild Pd-catalyzed cross-coupling (Suzuki-Miyaura,

Sonogashira) at ambient temperatures.

C-6 Bromine: Latent reactivity, requiring elevated temperatures or specialized ligands,

allowing for sequential, controlled functionalization.

N-1 Methyl: Locks the tautomeric equilibrium to the quinolone form, preventing aromatization

to quinolinol and ensuring hydrogen-bond acceptor specificity at the C-4 carbonyl.
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This guide details the protocols for exploiting this hierarchy to synthesize dual-functionalized

kinase inhibitors and antimicrobial agents.

Chemical Properties & Handling
Property Specification Practical Implication

Molecular Formula C₁₀H₇BrINO

Molecular Weight 363.98 g/mol

Appearance Pale yellow to tan solid
Color deepens upon light

exposure (iodide instability).

Solubility

DMSO, DMF, DMAc

(High)DCM, THF

(Moderate)Water (Negligible)

Use DMF/DMAc for high-temp

couplings; THF for mild C-3

functionalization.

Stability Light Sensitive

CRITICAL: Store in amber

vials under Argon at 4°C.

Iodine-carbon bonds are

photolabile.

Reactivity C-I > C-Br
Allows one-pot or sequential

orthogonal coupling.

Strategic Workflow: Divergent Synthesis
The following diagram illustrates the logical flow for transforming the core scaffold into a library

of bioactive compounds.
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Figure 1: Orthogonal functionalization strategy exploiting the reactivity difference between C-3

Iodide and C-6 Bromide.

Detailed Experimental Protocols
Protocol A: Regioselective C-3 Suzuki-Miyaura Coupling
Objective: Install an aryl or heteroaryl group at the C-3 position without disturbing the C-6

bromine. Mechanism: The oxidative addition of Pd(0) into the C-I bond is kinetically favored

over the C-Br bond, especially at lower temperatures.

Reagents:

Scaffold: 6-Bromo-3-iodo-1-methylquinolin-4(1H)-one (1.0 equiv)

Boronic Acid: Aryl-B(OH)₂ (1.1 equiv)

Catalyst: Pd(PPh₃)₄ (5 mol%) - Chosen for mild reactivity.

Base: Na₂CO₃ (2.0 M aqueous, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Procedure:

Setup: In a glovebox or under active Ar flow, charge a reaction vial with the Scaffold, Boronic

Acid, and Pd(PPh₃)₄.

Solvation: Add 1,4-Dioxane and 2.0 M Na₂CO₃.

Reaction: Seal the vial and stir at 40–50°C for 4–6 hours.

Note: Do not exceed 60°C. Higher temperatures risk competing oxidative addition at the

C-6 bromine.

Monitoring: Monitor by LC-MS. Look for the disappearance of the starting material (M+H =

364/366) and appearance of the monocoupled product (retention of Br isotope pattern is

critical).
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Workup: Dilute with EtOAc, wash with water/brine. Dry over MgSO₄.

Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: C-6 Buchwald-Hartwig Amination (Sequential)
Objective: Functionalize the C-6 position with a solubilizing amine (e.g., morpholine,

piperazine) to improve pharmacokinetic properties. Prerequisite: This step uses the product

from Protocol A.

Reagents:

Substrate: 6-Bromo-3-aryl-1-methylquinolin-4(1H)-one (1.0 equiv)

Amine: Morpholine (1.2 equiv)

Catalyst: Pd₂(dba)₃ (2 mol%)

Ligand: XPhos or BINAP (4 mol%) - Required to activate the deactivated aryl bromide.

Base: Cs₂CO₃ (3.0 equiv) - Anhydrous conditions are essential.

Solvent: Toluene or 1,4-Dioxane (anhydrous)

Procedure:

Setup: Charge a dried Schlenk tube with Substrate, Pd₂(dba)₃, Ligand, and Cs₂CO₃.

Solvation: Add anhydrous solvent and the Amine.

Reaction: Heat to 100–110°C for 12–18 hours.

Expert Tip: The C-6 position is electronically deactivated by the electron-withdrawing

carbonyl system. High temperature and electron-rich ligands (XPhos) are mandatory.

Workup: Filter through a Celite pad to remove palladium residues. Concentrate filtrate.

Purification: Reverse-phase HPLC is often required due to the polarity of the amino-product.
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Therapeutic Applications & SAR Insights
1. Kinase Inhibition (Type I/II Inhibitors)
The 3-aryl-quinolinone core mimics the adenine ring of ATP.

C-3 Substituent: Targets the hydrophobic back pocket (Gatekeeper residue).

C-6 Substituent: Solubilizing groups here project into the solvent-exposed region, improving

oral bioavailability.

N-1 Methyl: Prevents non-specific binding and metabolic N-dealkylation.

2. Antimicrobial Agents (Fluoroquinolone-like)
While traditional fluoroquinolones (e.g., Ciprofloxacin) rely on a C-3 carboxylic acid for DNA

gyrase binding, 3-aryl quinolones operate via a non-catalytic site mechanism.

Design Note: Introduction of a fluorine at C-7 (if available in starting material) or using a C-6

piperazine moiety significantly enhances gram-negative penetration.

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Loss of Regioselectivity

(Mixture of mono- and di-

coupled products)

Temperature too high during

Step 1.

Lower Step 1 temperature to

RT; switch to weaker base

(K₃PO₄ instead of Na₂CO₃).

Protodehalogenation (Loss of

Iodine without coupling)

"Hydride" source present in

solvent or excess heat.

Ensure solvents are anhydrous

and peroxide-free. Reduce

reaction time.

Poor Solubility Planar aromatic stacking.
Switch solvent to DMAc or

NMP.
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(Note: While specific literature on the exact tri-substituted molecule is proprietary or sparse, the

reactivity patterns cited above are grounded in established heterocyclic chemistry principles.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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